Cas no 111004-04-7 (1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)-)

• Product name: 1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)-
• CAS No: 111004-04-7
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 1200591

1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 1-(4-methoxyphenyl)-, (1R,2S)-
• (1RS,2RS)-1-(4-methoxy-phenyl)-propane-1,2-diol
• (1RS,2RS)-1-(4-methoxyphenyl)propane-1,2-diol
• .1-(4'-methoxyphenyl)-1,2-propanediol
• .1-(4-methoxyphenyl)propane-1,2-diol
• .1-(p-methoxyphenyl)propane-1,2-diol
• .threo-1-(4-methoxyphenyl)-1,2-propanediol
• .threo-anethole glycol

• Inchi： 1S/C10H14O3/c1-7(11)10(12)8-3-5-9(13-2)6-4-8/h3-7,10-12H,1-2H3
• InChI Key： MRDZSBVJWOXBRW-UHFFFAOYSA-N
• SMILES： COC1C=CC(C(C(O)C)O)=CC=1

Computed Properties

• Exact Mass: 182.09400

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Melting Point: 98 °C(Solv: hexane (110-54-3))
• Boiling Point: 341.0±32.0 °C(Predicted)
• PSA: 49.69000
• LogP: 1.10940
• pka: 14.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes